Cas no 1424528-73-3 (N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide
• CAS No: 1424528-73-3
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 6428712
• PubChem ID: 71853223
• Update Time: 2025-07-15

N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• Z1411826846
• N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide
• N-(1-cyanocyclopentyl)-2-[2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl]acetamide
• 1424528-73-3
• EN300-26688235
• AKOS033319529

• Inchi： 1S/C18H23N3O3/c19-13-18(7-1-2-8-18)20-17(23)12-21-9-3-5-14(21)11-15(22)16-6-4-10-24-16/h4,6,10,14H,1-3,5,7-9,11-12H2,(H,20,23)
• InChI Key： BUMYWWZXPQGJHV-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCC1CC(C1=CC=CO1)=O)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.3Ų

Additional information on N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide

Professional Introduction to N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide and CAS No. 1424528-73-3

N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1424528-73-3, represents a fusion of cyclopentyl, pyrrolidinyl, and furanyl moieties, which are known for their diverse pharmacological properties. The presence of a cyano group and an acetoamide moiety further enhances its chemical complexity and functional diversity, making it a promising candidate for further exploration in drug discovery.

The structural composition of N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide is meticulously designed to interact with biological targets in a specific manner. The cyclopentyl ring, a common structural motif in many bioactive molecules, contributes to the compound's solubility and stability while also providing a scaffold for further functionalization. The pyrrolidinyl group is another critical component, known for its ability to modulate enzyme activity and receptor binding. In particular, the interaction between the pyrrolidinyl moiety and biological targets has been extensively studied in the development of central nervous system (CNS) drugs.

The furanyl group, characterized by its oxygen-containing aromatic ring, introduces additional electronic and steric properties that can influence the compound's pharmacokinetic behavior. This group has been implicated in various biological processes, including neurotransmitter synthesis and signal transduction. The combination of these structural elements in N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide suggests a multifaceted approach to drug design, where each component plays a crucial role in determining the compound's overall activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding interactions between N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide and target proteins. These studies have revealed that the compound exhibits promising binding affinities with enzymes involved in inflammatory pathways, making it a potential candidate for therapeutic applications.

In addition to its structural complexity, N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide demonstrates interesting pharmacokinetic properties. Preliminary studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, which are critical factors for drug efficacy. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders. These findings are particularly exciting given the increasing demand for novel therapeutics targeting CNS diseases.

The synthesis of N-(1-cyanocyclopentyl)-2-{2-[2-(furan-2-yl)-2-oxoethyl]pyrrolidin-1-yl}acetamide presents unique challenges due to its complex structure. However, recent innovations in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as multi-step organic synthesis, coupled with catalytic methods, have enabled researchers to access this compound efficiently. These advancements not only facilitate the production of N-(1-cyanocyclopentyl)-142458-73-3 but also pave the way for similar compounds with tailored biological activities.

Ongoing research is focused on exploring the therapeutic potential of N-(1-cyanocyclopentyl)-142458-73-3 in various disease models. Initial preclinical studies have shown encouraging results in reducing inflammation and modulating pain pathways. These findings align with current trends in drug development, where targeting multiple biological pathways simultaneously can lead to more effective treatments. Additionally, the compound's ability to interact with multiple targets suggests that it may have synergistic effects when combined with other therapeutics.

The future of N-(1-cyanocyclopentyl)-142458-73-3 lies in its translation from laboratory research to clinical application. As more data becomes available on its safety and efficacy, regulatory agencies will be able to assess its potential as a new therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate this process. By leveraging interdisciplinary approaches, researchers can overcome existing challenges and bring this promising compound to patients who need it most.

In conclusion, N-(1-cyanocyclopentyl)-142458-73-3, characterized by its intricate structure and diverse functional groups, represents a significant advancement in pharmaceutical chemistry. Its potential applications in treating inflammatory diseases and neurological disorders make it a compelling target for further research. With continued innovation in synthetic methods and computational modeling, this compound holds great promise for improving human health.